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Compound of Interest

Compound Name: SK-7041

Cat. No.: B1681001 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical compounds is paramount to ensuring a safe laboratory environment and adhering

to regulatory compliance. This document provides essential, immediate safety and logistical

information for the proper disposal of SK-7041, a potent Histone Deacetylase (HDAC) inhibitor.

By providing clear, procedural guidance, this document aims to be a preferred resource for

laboratory safety and chemical handling.

SK-7041 is an effective HDAC inhibitor, primarily targeting class I HDAC1 and HDAC2.[1]

While a specific Safety Data Sheet (SDS) for SK-7041 is not publicly available, its classification

as a potent, bioactive compound necessitates that it be handled and disposed of as hazardous

chemical waste.[2][3][4] The following procedures are based on general guidelines for the

disposal of HDAC inhibitors and hazardous laboratory chemicals.

Chemical and Physical Properties of SK-7041
A summary of the known quantitative data for SK-7041 is presented below.

Property Value

Molecular Formula C₁₉H₂₁N₃O₃

Molecular Weight 339.39 g/mol

IC₅₀ 172 nM
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Source: MedChemExpress, TargetMol[1][3][4]

Detailed Disposal Protocol for SK-7041
This step-by-step protocol provides a framework for the safe disposal of SK-7041 and materials

contaminated with it.

1. Personal Protective Equipment (PPE) and Safety Measures:

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves (nitrile gloves are a suitable option) when handling SK-7041.

Conduct all handling and preparation for disposal of SK-7041 within a certified chemical

fume hood to prevent inhalation of dust or aerosols.[2]

An eye wash station and safety shower should be readily accessible.

2. Waste Identification and Segregation:

Classification: Treat all SK-7041 waste, including pure compound, solutions, and

contaminated materials, as hazardous chemical waste.[2][5] Due to its biological activity, it

may be considered pharmacologically active or cytotoxic waste.

Segregation: Do not mix SK-7041 waste with non-hazardous trash, biological waste, or

radioactive waste.[2][6] It must be collected in a dedicated and properly labeled hazardous

waste container.[2]

3. Waste Collection Procedures:

Solid Waste:

Collect unused or expired SK-7041 powder in its original container or a compatible, sealed

waste container.

Place all consumables contaminated with SK-7041 (e.g., weigh boats, pipette tips,

contaminated gloves, bench paper) into a designated, leak-proof, and sealable solid

hazardous waste container.[2][7]
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Liquid Waste:

Collect all solutions containing SK-7041 in a dedicated, leak-proof, and shatter-resistant

liquid hazardous waste container.

The first rinse of any container that held SK-7041 must be collected as hazardous waste.

[5] For highly potent compounds, it is best practice to collect the first three rinses.[5]

Empty Containers:

To be considered non-hazardous, a container that held SK-7041 must be triple-rinsed with

a suitable solvent.[7]

The rinsate from this cleaning process must be collected and disposed of as hazardous

liquid waste.[7]

After triple-rinsing and air-drying in a ventilated area (such as a fume hood), the

container's label must be fully defaced or removed before disposal in regular laboratory

trash.[7]

4. Labeling and Storage of Hazardous Waste:

Labeling:

Affix a hazardous waste label to the container as soon as the first piece of waste is added.

[7]

The label must clearly state "Hazardous Waste," the full chemical name "SK-7041," and

the specific components and their concentrations if it is a solution. Do not use

abbreviations or chemical formulas.[7][8]

Indicate the associated hazards (e.g., "Toxic," "Pharmacologically Active").[7]

Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[7][8]

This area should be at or near the point of generation and under the control of laboratory

personnel.[7]
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Ensure the waste container is kept closed at all times, except when adding waste.[5][8]

Store the SK-7041 waste container away from incompatible materials. As a general

precaution, avoid storage with strong acids, bases, or oxidizing agents.[5][7]

5. Final Disposal:

Once the waste container is full or ready for disposal, contact your institution's Environmental

Health and Safety (EHS) or hazardous waste management office to arrange for pickup.[2]

Complete all required waste disposal forms or manifests as per your institution's procedures.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of SK-7041.
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Caption: Workflow for the safe disposal of SK-7041.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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